Cas no 2680697-61-2 (benzyl N-ethyl-N-(2-sulfanylethyl)carbamate)

• Product Name: benzyl N-ethyl-N-(2-sulfanylethyl)carbamate
• CAS No: 2680697-61-2
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 5647831
• PubChem ID: 165907155
• Update Time: 2025-05-26

benzyl N-ethyl-N-(2-sulfanylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28276912
• 2680697-61-2
• benzyl N-ethyl-N-(2-sulfanylethyl)carbamate

• Inchi： 1S/C12H17NO2S/c1-2-13(8-9-16)12(14)15-10-11-6-4-3-5-7-11/h3-7,16H,2,8-10H2,1H3
• InChI Key： LKGUXJHGGWTBHT-UHFFFAOYSA-N
• SMILES： SCCN(C(=O)OCC1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.5Ų

Additional information on benzyl N-ethyl-N-(2-sulfanylethyl)carbamate

Introduction to Benzyl N-ethyl-N-(2-sulfanylethyl)carbamate (CAS No. 2680697-61-2)

Benzyl N-ethyl-N-(2-sulfanylethyl)carbamate, a compound with the chemical identifier CAS No. 2680697-61-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and bioorganic synthesis.

The molecular structure of Benzyl N-ethyl-N-(2-sulfanylethyl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to an N-ethyl and N-(2-sulfanylethyl) group. This configuration imparts specific chemical reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the sulfanylethyl group enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical formulations.

Recent research has highlighted the utility of this compound in the development of novel therapeutic agents. Specifically, studies have demonstrated its role as a precursor in the synthesis of protease inhibitors, which are essential in treating various inflammatory and infectious diseases. The carbamate group in Benzyl N-ethyl-N-(2-sulfanylethyl)carbamate facilitates selective bond formation, enabling precise molecular modifications that are crucial for drug efficacy.

In addition to its applications in protease inhibition, Benzyl N-ethyl-N-(2-sulfanylethyl)carbamate has been explored for its potential in chemotherapy and anti-cancer research. Its structural framework allows for interactions with biological targets such as kinases and phosphodiesterases, which are key enzymes involved in cancer cell proliferation and survival. Preliminary studies suggest that derivatives of this compound exhibit promising anti-proliferative effects, making it a candidate for further investigation in oncology.

The sulfanylethyl group also contributes to the compound's pharmacological profile by enhancing its metabolic stability. This property is particularly important in drug development, as it ensures that the active pharmaceutical ingredient remains intact long enough to exert its therapeutic effect. Furthermore, the benzyl moiety provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

From a synthetic chemistry perspective, Benzyl N-ethyl-N-(2-sulfanylethyl)carbamate serves as a versatile building block. Its reactivity with various nucleophiles and electrophiles makes it suitable for constructing more complex scaffolds. This adaptability has led to its incorporation into libraries of compounds used in high-throughput screening (HTS) campaigns aimed at identifying new drug candidates.

The compound's solubility profile has also been optimized for pharmaceutical use. By incorporating the sulfanylethyl group, researchers have improved its water solubility, which is essential for oral and injectable formulations. This enhancement ensures that the drug can be effectively delivered to target tissues without significant degradation during transit through biological systems.

Current research efforts are focused on exploring novel derivatives of Benzyl N-ethyl-N-(2-sulfanylethyl)carbamate that may offer improved pharmacokinetic properties or enhanced therapeutic efficacy. Techniques such as computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts. The goal is to develop next-generation therapeutics that leverage the unique advantages of this compound's chemical structure.

The impact of Benzyl N-ethyl-N-(2-sulfanylethyl)carbamate extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in licensing or developing proprietary drugs based on this scaffold due to its proven track record in preliminary clinical trials. These trials have shown encouraging results in terms of safety and tolerability, paving the way for larger-scale testing.

In conclusion, Benzyl N-ethyl-N-(2-sulfanylethyl)carbamate (CAS No. 2680697-61-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug development, with applications ranging from protease inhibition to anti-cancer therapies. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.